Cas no 51762-59-5 (Dibenzothiophene,3-nitro-, 5,5-dioxide)

Dibenzothiophene,3-nitro-, 5,5-dioxide structure
51762-59-5 structure
Product Name:Dibenzothiophene,3-nitro-, 5,5-dioxide
CAS No:51762-59-5
MF:C12H7NO4S
MW:261.253281831741
CID:380145
PubChem ID:347710
Update Time:2025-04-19

Dibenzothiophene,3-nitro-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

    • Dibenzothiophene,3-nitro-, 5,5-dioxide
    • 3-Nitrodibenzothiophene, 5,5-dioxide
    • 3-Nitrodibenzothiophene, S,S-dioxide
    • AC1L87XK
    • ChemDiv1_024771
    • HMS657F21
    • NSC406518
    • NSC-406518
    • SureCN1455964
    • SCHEMBL1455964
    • 3-nitrodibenzothiophene S,S-dioxide
    • 3-nitro-dibenzothiophene-5,5-dioxide
    • AKOS003235726
    • 3-Nitrodibenzo[b,d]thiophene 5,5-dioxide #
    • 51762-59-5
    • 3-nitrodibenzothiophene-5,5-dioxide
    • 3-Nitrodibenzo[b,d]thiophene 5,5-dioxide
    • 3-nitrodibenzothiophene 5,5-dioxide
    • DTXSID70324366
    • Inchi: 1S/C12H7NO4S/c14-13(15)8-5-6-10-9-3-1-2-4-11(9)18(16,17)12(10)7-8/h1-7H
    • InChI Key: YPRJLDUOGDQQAK-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2C2C=CC(=CC1=2)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 261.00961
  • Monoisotopic Mass: 261.00957888g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 88.3Ų

Experimental Properties

  • PSA: 77.28
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